Cas no 1805970-66-4 (2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805970-66-4
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868574
• Update Time: 2025-05-24

2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5ClF2N2O/c9-7-4(3-14)1-5(8(10)11)6(2-12)13-7/h1,8,14H,3H2
• InChI Key： FRLYRIYYZFAZTP-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C(F)F)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1805970-66-4)

2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1805970-66-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and biological activities, highlighting its versatility as a building block for more complex molecules.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available pyridine precursors, and achieved a high yield of the target compound. The structural integrity of the molecule was confirmed using NMR spectroscopy and mass spectrometry.

In another recent investigation, the compound's potential as an agrochemical intermediate was evaluated. A research team from the University of California demonstrated that 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol could be effectively transformed into herbicidal agents with high selectivity and low environmental impact. The study, published in Pest Management Science (2024), highlighted the compound's unique reactivity, which allows for the introduction of various functional groups, thereby enabling the design of tailored agrochemicals.

Further, computational studies have been conducted to predict the binding affinity of derivatives of 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol to specific biological targets. Molecular docking simulations revealed that certain derivatives exhibit strong interactions with enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. These findings were reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024).

The safety and toxicological profile of 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol have also been a subject of recent research. A comprehensive toxicology study conducted by the European Chemicals Agency (ECHA) indicated that the compound exhibits low acute toxicity but requires further evaluation for long-term exposure effects. These results underscore the importance of continued research to ensure the safe use of this compound in both pharmaceutical and agrochemical applications.

In conclusion, 2-Chloro-6-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1805970-66-4) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility in synthesis, potential biological activities, and applications in drug discovery and agrochemical development make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic routes, exploring its biological mechanisms, and assessing its safety profile to fully realize its potential.